Cas no 573-07-9 (6-Amino-5-hydroxynaphthalene-1-sulphonic acid)

6-Amino-5-hydroxynaphthalene-1-sulphonic acid structure
573-07-9 structure
Product Name:6-Amino-5-hydroxynaphthalene-1-sulphonic acid
CAS No:573-07-9
MF:C10H9NO4S
MW:239.247761487961
CID:383143
PubChem ID:68449
Update Time:2025-04-19

6-Amino-5-hydroxynaphthalene-1-sulphonic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-5-hydroxynaphthalene-1-sulphonic acid
    • 6-amino-5-hydroxynaphthalene-1-sulfonic acid
    • 2-Amino-1-Hydroxynaphthalen-5-Suphonic Acid
    • 2-amino-1-naphthol-5-sulfonic acid
    • 2-Amino-naphthol-(1)-sulfonsaeure-(5)
    • 6-Amino-5-hydroxy-1-naphthalenesulfonic acid
    • 6-Amino-5-hydroxy-1-naphthylsulfonic acid
    • 6-amino-5-hydroxy-naphthalene-1-sulfonic acid
    • 6-Amino-5-hydroxy-naphthalin-1-sulfonsaeure
    • EINECS 209-347-4
    • AKOS022506898
    • SCHEMBL10774781
    • 573-07-9
    • DTXSID80205910
    • NS00033681
    • Inchi: 1S/C10H9NO4S/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
    • InChI Key: GSGBLSFZYUSSSY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C2C(=C(C=CC2=1)N)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 239.02500
  • Monoisotopic Mass: 239.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.627
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.748
  • PSA: 109.00000
  • LogP: 3.03630
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